Cas no 60213-69-6 (Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside)

Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside is a triterpenoid saponin derivative of oleanolic acid, featuring a unique glycosylation pattern with β-D-glucopyranosyl and α-L-arabinopyranoside moieties. This compound exhibits enhanced solubility and bioavailability compared to its aglycone counterpart, making it valuable for pharmacological research. Its structural complexity contributes to potential bioactivities, including anti-inflammatory, hepatoprotective, and antitumor properties. The glycosidic linkage at the C-3 position may influence its interaction with biological targets, offering insights into structure-activity relationships. This compound is of interest for studies on natural product derivatives, drug discovery, and mechanistic investigations in medicinal chemistry. Its purity and stability are critical for reproducible experimental outcomes.

Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside structure

60213-69-6 structure

Product Name:Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside

CAS No:60213-69-6

MF:C₄₁H₆₆O₁₂

MW:750.955554485321

CID:830635

PubChem ID:13878145

Update Time:2025-05-27

Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside Chemical and Physical Properties

Names and Identifiers

- Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside
- Akebiasaponin PE
- Oleanolic acid-3-O-beta-D-glucopyranosyl (1→2)-alpha-L-arabinopyranoside
- (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11
- A14613
- (4aS,6aR,6aS,6bS,10S,12aS,14bS)-10-[(2R,3R,4R,5R)-4,5-dihydroxy-3-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy
- 3-((2-O-Hexopyranosylpentopyranosyl)oxy)olean-12-en-28-oic acid
- PD117841
- 60213-69-6
- Oleanolic acid-3-O-beta-D-glucopyranosyl(1?2)-alpha-L-arabinopyranoside
- Oleanolic acid-3-O-beta-D-glucopyranosyl (1-->2)-alpha-L-arabinopyranoside
- 10-[4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Dipsacussaponin PE
- Saponin PE
- CHEMBL540220
- HY-107241
- CS-0027746
- FS-7009
- AKOS040758228
- Oleanolic acid-3-O-beta-D-glucopyranosyl (1 inverted exclamation marku2)-alpha-L-arabinopyranoside
- Olean-12-en-28-oic acid, 3-((2-O-beta-D-glucopyranosyl-alpha-L-arabinopyranosyl)oxy)-, (3beta)-
- DTXSID10975634
- Oleanolic
- DA-67404
- (4aS,6aS,6bR,10S,12aR,12bR,14bR)-10-{[(2S,3R,4S,5S)-4,5-dihydroxy-3-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-2-yl]oxy}-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylic acid
- (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Fatsiaside C
- 3-[(2-O-Hexopyranosylpentopyranosyl)oxy]olean-12-en-28-oic acid
- Inchi： 1S/C41H66O12/c1-36(2)14-16-41(35(48)49)17-15-39(6)21(22(41)18-36)8-9-26-38(5)12-11-27(37(3,4)25(38)10-13-40(26,39)7)52-34-32(28(44)23(43)20-50-34)53-33-31(47)30(46)29(45)24(19-42)51-33/h8,22-34,42-47H,9-20H2,1-7H3,(H,48,49)
- InChI Key： GXWUEMSASMVWKO-UHFFFAOYSA-N
- SMILES： CC1(CC2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(OC4C(OC6C(O)C(O)C(O)C(CO)O6)C(O)C(O)CO4)CC5)C)CC=C32)C)C)CC1)C

Computed Properties

Exact Mass: 750.45542754 g/mol
Monoisotopic Mass: 750.45542754 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 53
Rotatable Bond Count: 6
Complexity: 1430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 751.0
XLogP3: 4.4
Topological Polar Surface Area: 196

Experimental Properties

Color/Form: Powder
Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 220-221 ºC
Solubility: Insuluble (2.3E-4 g/L) (25 ºC),

Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN90396-5mg	Oleanolic acid-3-O-beta-D-glucopyranosyl (1->2)-alpha-L-arabinopyranoside	60213-69-6	>=98%	5mg	$490	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1078-5mg	Oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside	60213-69-6	HPLC≥98%	5mg	￥3600元	2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4069-1 mg	Fatsiaside C	60213-69-6		1mg	￥3115.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O76250-5mg	(4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid	60213-69-6		5mg	¥4372.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4069-1 mg	2)-alpha-L-arabinopyranoside'>Oleanolic acid-3-O-beta-D-glucopyranosyl (1->2)-alpha-L-arabinopyranoside	60213-69-6		1mg	￥3115.00	2021-09-23
TargetMol Chemicals	T4069-1mg	Fatsiaside C	60213-69-6		1mg	￥ 2000	2024-07-20
TargetMol Chemicals	T4069-5mg	Fatsiaside C	60213-69-6		5mg	￥ 9820	2024-07-20
TargetMol Chemicals	T4069-1 mg	Fatsiaside C	60213-69-6	98%	1mg	￥ 2,000	2023-07-11
TargetMol Chemicals	T4069-5 mg	Fatsiaside C	60213-69-6	98%	5mg	￥ 9,820	2023-07-11
A2B Chem LLC	AG74555-5mg	oleanolic acid-3-O-β-D-glucopyranosyl (1→2)-α-L-arabinopyranoside	60213-69-6	98%	5mg	$1900.00	2024-04-19

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